Cas no 681230-29-5 (3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole)
681230-29-5 structure
Product Name:3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
CAS No:681230-29-5
MF:C38H28N2
MW:512.642329216003
CID:2101223
PubChem ID:22635180
Update Time:2025-04-21
3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
- 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-methyl-
- DTXSID50627180
- ZVQPLPSCABMKLZ-UHFFFAOYSA-N
- 681230-29-5
- SCHEMBL1322395
- 9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(3-methyl-9H-carbazole)
- 4,4'-Bis(3-methylcarbazol-9-yl)biphenyl
-
- Inchi: 1S/C38H28N2/c1-25-11-21-37-33(23-25)31-7-3-5-9-35(31)39(37)29-17-13-27(14-18-29)28-15-19-30(20-16-28)40-36-10-6-4-8-32(36)34-24-26(2)12-22-38(34)40/h3-24H,1-2H3
- InChI Key: ZVQPLPSCABMKLZ-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(=CC=2)C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC(C)=CC=C23)C2C=CC=CC=2C2=CC(C)=CC=C12
Computed Properties
- Exact Mass: 512.225248902Da
- Monoisotopic Mass: 512.225248902Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 40
- Rotatable Bond Count: 3
- Complexity: 784
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 9.9Ų
3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
681230-29-5 (3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk